Cas no 740736-19-0 (1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-)
740736-19-0 structure
Product Name:1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
CAS No:740736-19-0
MF:C7H11N3O2
MW:169.181141138077
CID:560048
PubChem ID:45082686
Update Time:2025-04-19
1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
- 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (S)- (9CI)
- 1H-Pyrazole-1-propanoicacid,alpha-amino-,methylester,(S)-(9CI)
- methyl (2S)-2-amino-3-pyrazol-1-ylpropanoate
- SCHEMBL5225713
- 740736-19-0
- (S)-Methyl 2-amino-3-(1H-pyrazol-1-yl)propanoate
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- Inchi: 1S/C7H11N3O2/c1-12-7(11)6(8)5-10-4-2-3-9-10/h2-4,6H,5,8H2,1H3/t6-/m0/s1
- InChI Key: CBKIBRUHOBWZGS-LURJTMIESA-N
- SMILES: O(C)C([C@H](CN1C=CC=N1)N)=O
Computed Properties
- Exact Mass: 169.085
- Monoisotopic Mass: 169.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: -0.8
1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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